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Compound of Interest

Compound Name: 4-Hydroxy-5-nitronicotinic acid

Cat. No.: B1322084

An In-depth Technical Guide to 4-Hydroxy-5-
nitronicotinic Acid

Abstract: This technical guide provides a comprehensive overview of 4-Hydroxy-5-
nitronicotinic acid, a heterocyclic building block with potential applications in medicinal
chemistry and organic synthesis. The document details its chemical structure, physicochemical
properties, and potential applications. Due to the limited availability of experimental data for this
specific isomer, information on related compounds and general synthetic methodologies is
included for context and illustrative purposes.

Chemical Identity and Structure

4-Hydroxy-5-nitronicotinic acid is a substituted pyridine derivative. The core structure
consists of a pyridine ring functionalized with a carboxylic acid group at position 3, a hydroxyl
group at position 4, and a nitro group at position 5. This arrangement of functional groups
makes it a potentially versatile intermediate for the synthesis of more complex molecules.[1]

The tautomeric form, 5-nitro-4-oxo-1H-pyridine-3-carboxylic acid, is also a valid representation
of the molecule.[2][3]

Table 1: Chemical Identifiers for 4-Hydroxy-5-
hitronicotinic acid
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Identifier

Value

Source

IUPAC Name

5-nitro-4-oxo-1H-pyridine-3-

carboxylic acid

[2]

Common Name

4-Hydroxy-5-nitronicotinic acid

[21(31[4]

4-Hydroxy-5-nitropyridine-3-

Synonyms ] ] [2][3]
carboxylic acid

CAS Number 911461-03-5 2113141151611 7]

Molecular Formula CeHaN20s 21314151 7]

Molecular Weight 184.11 g/mol [21[31[41[5]
0O=C(0)C1=CN=CC(--

SMILES [4]
INVALID-LINK--=0)C1=0
InChI=1S/C6H4N205/c9-5-
3(6(10)11)1-7-2-

InChl (6(10)11) [2]

4(5)8(12)13/h1-2H,(H,7,9)
(H,10,11)

Physicochemical Properties

Quantitative experimental data for 4-Hydroxy-5-nitronicotinic acid is not widely available in

published literature. Commercial suppliers recommend storage at 2-8°C under dry conditions.

[4] The table below summarizes computed properties and includes experimental data for

related isomers for comparative context.

Table 2: Physicochemical Data
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4-Hydroxy-5- 6-Hydroxy-5- 2-Hydroxy-5-
Property nitronicotinic acid nitronicotinic acid nitronicotinic acid
(Target Compound) (Isomer) (Isomer)
CAS Number 911461-03-5 6635-31-0 6854-07-5
Melting Point Data not available 269-271 °C[8][9] 236-240 °C[10]
- ) ) 463.4 °C (Predicted) 375.1 °C (Predicted)
Boiling Point Data not available
[8] [10]
) ) 1.746 g/cm3 1.70 g/cm3 (Predicted)
Density Data not available )
(Predicted)[8] [10]
pKa Data not available 3.09 (Predicted)[8] Data not available
XLogP3 0.5 (Computed)[2] Data not available 0.0 (Predicted)[11]
Insoluble in water,;
Solubility Data not available Data not available soluble in alcohols

and ketones[10]

Synthesis and Experimental Protocols

A specific, validated synthesis protocol for 4-Hydroxy-5-nitronicotinic acid (CAS 911461-03-

5) is not detailed in the surveyed literature. However, the synthesis of the related isomer, 6-

Hydroxy-5-nitronicotinic acid, is well-documented and provides an illustrative example of a

typical nitration reaction on a hydroxypyridine carboxylic acid backbone.[9][12]

lllustrative Protocol: Synthesis of 6-Hydroxy-5-
hitronicotinic acid

The following methods describe the nitration of 6-hydroxynicotinic acid.

Method 1: Nitration with Fuming Nitric Acid.[9][12]

e Reactants: 6-hydroxynicotinic acid (1 part by weight), fuming nitric acid (~4 parts by volume).

e Procedure:
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o Add 6-hydroxynicotinic acid (e.g., 20 g) and red fuming nitric acid (e.g., 100 mL) to a
suitable reaction flask.

o Slowly heat the mixture to 50°C (bath temperature) and stir at this temperature for 8-18
hours.

o For Method 1a, the temperature is then slowly increased to 80°C.[12]

o Cool the mixture to room temperature overnight.

o Collect the resulting yellow precipitate by filtration.

o Wash the precipitate with water (e.g., 10 mL) and dry to yield the final product.

Method 2: Nitration with Sulfuric and Nitric Acid.[12]

¢ Reactants: 6-hydroxynicotinic acid (1 part by weight), concentrated sulfuric acid, and a 1:1
mixture of concentrated sulfuric and nitric acids.

e Procedure:

o Dissolve 6-hydroxynicotinic acid (e.g., 30 g) in concentrated sulfuric acid (e.g., 50 mL).

o Add a 1:1 mixture of concentrated nitric acid and sulfuric acid (e.g., 60 mL total) to the
solution, maintaining the temperature below 20°C.

o Stir the reaction mixture at room temperature for 1 hour.

o Heat the mixture to 80°C for 4 hours.

o Pour the reaction mixture onto ice.

o Collect the precipitate that forms and dry it to obtain the product.
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Nitrating Agent

BRI EAC: (e.9., Fuming HNO3 or H2SO4/HNO3)

Reaction Step:
1. Mix and control temperature (20-50°C)
2. Heat to 50-80°C for 4-18h

Reaction Mixture

Workup:

1. Cool to room temperature
2. Precipitate on ice (if applicable)
3. Filter precipitate

Purification

Y

6-Hydroxy-5-nitronicotinic Acid \

Click to download full resolution via product page

General workflow for the synthesis of 6-Hydroxy-5-nitronicotinic acid.
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Applications and Biological Context

4-Hydroxy-5-nitronicotinic acid and its isomers are primarily categorized as organic building
blocks or intermediates for chemical synthesis.[4][8] Their utility stems from the presence of
multiple reactive functional groups—the carboxylic acid, hydroxyl, and nitro groups—which can
be selectively modified.

o Pharmaceutical Development: As a heterocyclic compound, it serves as a scaffold or
intermediate in the synthesis of more complex, biologically active compounds.[1] Pyridine
derivatives are integral to many pharmaceuticals, and the nitro group, while sometimes
associated with toxicity, is a key pharmacophore in certain classes of antibacterial and
antiparasitic drugs.[13] The nitro group can also be readily reduced to an amino group,
opening pathways to a different class of derivatives.[1]

o Medicinal Chemistry Research: This compound can be used in studies investigating the
structure-activity relationships (SAR) of nitro-containing compounds on biological systems.[1]

While no specific signaling pathways have been directly associated with 4-Hydroxy-5-
nitronicotinic acid, its role as a synthetic intermediate places it at the start of a drug discovery
and development workflow.
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Logical relationship of 4-Hydroxy-5-nitronicotinic acid in R&D.
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Spectroscopic Data

Commercial suppliers of 4-Hydroxy-5-nitronicotinic acid (CAS 911461-03-5) indicate the
availability of analytical documentation such as NMR, HPLC, and LC-MS upon request.[4]
However, detailed, interpreted spectra are not readily available in the public domain or peer-
reviewed literature at this time. Analysis of related compounds, such as 6-Hydroxy-5-
nitronicotinic acid, has been confirmed by *H NMR and LC-MS.[12] Researchers are advised to
acquire material and perform their own analytical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1322084#4-hydroxy-5-nitronicotinic-acid-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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